Cas no 953961-82-5 (2-(3-methoxyphenyl)-N-{naphtho2,1-d1,3thiazol-2-yl}acetamide)

• Product Name: 2-(3-methoxyphenyl)-N-{naphtho2,1-d1,3thiazol-2-yl}acetamide
• CAS No: 953961-82-5
• MF: C₂₀H₁₆N₂O₂S
• MW: 348.418243408203
• CID: 6229506
• PubChem ID: 16911395
• Update Time: 2025-08-04

2-(3-methoxyphenyl)-N-{naphtho2,1-d1,3thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-N-{naphtho2,1-d1,3thiazol-2-yl}acetamide
• N-benzo[g][1,3]benzothiazol-2-yl-2-(3-methoxyphenyl)acetamide
• 953961-82-5
• F2360-0251
• 2-(3-methoxyphenyl)-N-(naphtho[2,1-d]thiazol-2-yl)acetamide
• 2-(3-methoxyphenyl)-N-{naphtho[2,1-d][1,3]thiazol-2-yl}acetamide
• AKOS024643108

• Inchi： 1S/C20H16N2O2S/c1-24-15-7-4-5-13(11-15)12-18(23)22-20-21-17-10-9-14-6-2-3-8-16(14)19(17)25-20/h2-11H,12H2,1H3,(H,21,22,23)
• InChI Key： WTEVHCZXNYDZFB-UHFFFAOYSA-N
• SMILES： S1C(NC(CC2C=CC=C(C=2)OC)=O)=NC2=CC=C3C=CC=CC3=C12

Computed Properties

• Exact Mass: 348.09324893g/mol
• Monoisotopic Mass: 348.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on 2-(3-methoxyphenyl)-N-{naphtho2,1-d1,3thiazol-2-yl}acetamide

Professional Introduction to Compound with CAS No. 953961-82-5 and Product Name: 2-(3-methoxyphenyl)-N-{naphtho2,1-d1,3thiazol-2-yl}acetamide

The compound identified by the CAS number 953961-82-5 and the product name 2-(3-methoxyphenyl)-N-{naphtho2,1-d1,3thiazol-2-yl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both aromatic and heterocyclic components in its structure suggests a high degree of chemical complexity, which is often associated with compounds exhibiting notable biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 2-(3-methoxyphenyl)-N-{naphtho2,1-d1,3thiazol-2-yl}acetamide is no exception. Its structural features, including the naphtho2,1-d1,3thiazole moiety and the 3-methoxyphenyl group, are particularly noteworthy. These components have been identified as key structural motifs that contribute to the compound's pharmacological properties. The naphthothiazole ring system is known for its presence in various bioactive molecules, often serving as a scaffold for designing compounds with antimicrobial, anti-inflammatory, and anticancer activities.

One of the most compelling aspects of this compound is its potential to interact with biological targets in a highly specific manner. The acetamide functional group in the molecule not only contributes to its solubility but also plays a crucial role in modulating its binding affinity to biological receptors. This has led researchers to explore its potential as a lead compound for further development into therapeutic agents. The methoxy group on the phenyl ring further enhances the compound's lipophilicity, making it more suitable for oral administration and improving its bioavailability.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The compound 2-(3-methoxyphenyl)-N-{naphtho2,1-d1,3thiazol-2-yl}acetamide exemplifies this principle by incorporating multiple pharmacophoric elements that can be optimized for enhanced efficacy and reduced toxicity. Computational modeling and virtual screening have been instrumental in identifying promising candidates like this one. These approaches allow researchers to predict how different structural modifications might affect the compound's biological activity, thereby expediting the drug discovery process.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex naphthothiazole core, which is central to its pharmacological profile. The introduction of the 3-methoxyphenyl group at position 2 of the acetamide moiety further complicates the synthesis but also enhances the compound's potential as a therapeutic agent. Each step in the synthesis has been optimized to minimize side reactions and maximize efficiency.

Evaluation of this compound's biological activity has revealed promising results in preclinical studies. Its interaction with various enzymes and receptors has been investigated using both experimental and computational methods. The naphtho2,1-d1,3thiazole scaffold appears to be particularly important for mediating these interactions, suggesting that it could be a key component in designing future drugs targeting similar pathways. Additionally, the methoxy group on the phenyl ring has been shown to influence binding affinity positively by enhancing hydrophobic interactions with biological targets.

The pharmacokinetic properties of 2-(3-methoxyphenyl)-N-{naphtho2,1-d1,3thiazol-2-yl}acetamide have also been thoroughly examined. These studies have provided insights into how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for determining appropriate dosing regimens and predicting potential side effects. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further clinical development.

In conclusion, the compound with CAS number 953961-82-5 and product name 2-(3-methoxyphenyl)-N-{naphtho2,1-d1,3thiazol-2-yl}acetamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique combination of functional groups make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activity and pharmacokinetic properties, which will be essential for guiding future clinical trials and drug development efforts.